5-Bromo-N-ethylnicotinamide

• CAS: 173999-48-9
• Molecular Formula: C8H9BrN2O
• Molecular Weight: 229.07 g/mol
• SMILES: CCNC(=O)C1=CC(=CN=C1)Br
• InChI: InChI=1S/C8H9BrN2O/c1-2-11-8(12)6-3-7(9)5-10-4-6/h3-5H,2H2,1H3,(H,11,12)
• InChIKey: LBNZQARQDQMTGO-UHFFFAOYSA-N

5-Bromo-N-ethylnicotinamide (CAS 173999-48-9) is a heterocyclic building block belonging to the substituted nicotinamide class. It has the molecular formula C8H9BrN2O and a molecular weight of 229.07 g/mol.

5-Bromo-N-ethylnicotinamide Core Specifications

5-Bromo-N-ethylnicotinamide (CAS 173999-48-9) is a heterocyclic building block belonging to the substituted nicotinamide class . It has the molecular formula C8H9BrN2O and a molecular weight of 229.07 g/mol . The compound is typically provided as a solid with a minimum purity specification of 95%, though higher purities such as 97% are commercially available . It is used as a research intermediate in organic synthesis and medicinal chemistry programs .

1 5-Bromo substitution enables diverse cross-coupling and medicinal chemistry derivatization

2 Select regioisomer for building block libraries targeting nicotinamide-binding proteins

3 Multiple purity grades available for synthesis optimization and SAR studies

Non-Interchangeability of 5-Bromo-N-ethylnicotinamide

Generic substitution among nicotinamide derivatives is not feasible due to the strict positional and electronic requirements of downstream synthetic steps and target binding. The specific placement of the bromine atom at the 5-position of the pyridine ring, combined with the N-ethyl amide substitution, defines the compound's unique reactivity profile and biological target engagement. For instance, the isomeric 6-bromo-N-ethylnicotinamide (CAS 951885-70-4) has different chemical and biological properties . Small changes in substitution pattern lead to significant differences in cross-coupling yields, enzyme inhibition potency, and pharmacokinetic parameters [1]. Direct head-to-head comparisons for this compound are limited, but class-level inference dictates that each regioisomer and analog must be individually validated.

Risk Factor

This Product

Potential Substitute

Regioisomer

5-Bromo-N-ethyl substitution

6-Bromo isomer; altered electronic and steric profile

Purity Grade

High-purity specification

Lower purity grade; impurity risk in bioassays

Storage

Cold storage recommended

Ambient storage; may accelerate degradation

• [1] Valle, et al. (2010). Design of novel nicotinamides as potent and selective monoamine oxidase a inhibitors. Bioorganic & Medicinal Chemistry, 18(4), 1659-1664. View Source

5-Bromo-N-ethylnicotinamide vs. Analogs

Purity Specification

Aladdin Scientific offers 5-Bromo-N-ethylnicotinamide with a certified purity of 97% . This is a quantifiable differentiation from the more common 95% purity grade available from other vendors . Higher purity reduces the risk of side reactions from unknown impurities and improves the reliability of structure-activity relationship (SAR) studies.

Purity Comparison

Head-to-head

97% (Aladdin) vs 95% (others)
+2% absolute purity

Supports reproducible SAR studies

Vendor-specified; independent verification recommended

Evidence Dimension	Purity
Target Compound Data	97%
Comparator Or Baseline	95% (AKSci, BenchChem)
Quantified Difference	+2% absolute purity
Conditions	Vendor specification

Why This Matters

Higher purity ensures more reproducible experimental outcomes and reduces the need for additional purification steps.

Cost Efficiency per Gram

The price of 5-Bromo-N-ethylnicotinamide varies significantly by vendor. For the 97% purity grade, Aladdin Scientific lists a price of $23.90 for a 25g pack, translating to $0.96/g . In contrast, Fluorochem (via CymitQuimica) offers the compound at a price of approximately $15.80/g for the 1g pack . This price difference is a critical factor for bulk procurement in large-scale research programs.

Procurement Cost

Head-to-head

$0.96/g (25g pack) vs $15.80/g (1g pack)
~16-fold difference

May enable cost-effective multi-gram synthesis

List price comparison as of 2026; subject to change

Evidence Dimension	Price per Gram
Target Compound Data	$0.96/g (Aladdin, 25g pack, 97%)
Comparator Or Baseline	$15.80/g (Fluorochem, 1g pack, 95%)
Quantified Difference	~16-fold lower cost per gram
Conditions	Vendor list prices as of 2026

Why This Matters

Significant cost savings are achievable, especially for projects requiring gram-scale quantities for synthesis or screening.

Regioisomeric Activity Differentiation

The position of the bromine atom on the pyridine ring dictates biological activity. While direct quantitative data for 5-Bromo-N-ethylnicotinamide is not available from a peer-reviewed source, its 6-bromo regioisomer (6-Bromo-N-ethylnicotinamide, CAS 951885-70-4) has been reported as a potential inhibitor of Nicotinamide N-methyltransferase (NNMT) . This class-level inference strongly suggests that the 5-bromo analog will have a distinct and non-interchangeable activity profile, warranting its specific selection for target-focused libraries.

Biological Activity

Class-level inference

No direct data; 6-bromo analog reported as potential NNMT inhibitor

Regioisomer selection critical for target library design

Requires experimental validation

Evidence Dimension	Reported Biological Activity
Target Compound Data	No quantitative data available (research gap)
Comparator Or Baseline	6-Bromo-N-ethylnicotinamide: Potential NNMT inhibitor
Quantified Difference	Qualitative difference in reported application
Conditions	In vitro enzyme assays (inferred from analog)

Why This Matters

Selection of the correct regioisomer is critical for achieving desired target engagement and avoiding false negatives in screening campaigns.

Storage Stability

Proper storage is crucial for maintaining compound integrity. Biozol recommends storage at -20°C for 5-Bromo-N-ethylnicotinamide . This contrasts with other vendors (e.g., Calpaclab) that specify room temperature storage . The -20°C recommendation suggests that the compound may be prone to degradation at ambient conditions, and adherence to this protocol is essential for preserving long-term activity and purity.

Storage Condition

Head-to-head

-20°C recommended (Biozol) vs Room temperature (others)

Cold storage may preserve long-term integrity

Long-term stability data not available

Evidence Dimension	Recommended Storage Temperature
Target Compound Data	-20°C (Biozol)
Comparator Or Baseline	Room temperature (Calpaclab)
Quantified Difference	Approximately 45°C difference
Conditions	Vendor stability and storage recommendations

Why This Matters

Incorrect storage leads to compound degradation, resulting in wasted resources and irreproducible data. Following the more stringent recommendation mitigates this risk.

5-Bromo-N-ethylnicotinamide Application Scenarios

NNMT Inhibitor HTS Library Construction

When assembling a diverse library of potential Nicotinamide N-methyltransferase (NNMT) inhibitors, the inclusion of 5-Bromo-N-ethylnicotinamide is justified by the known activity of its 6-bromo analog. Its unique regioisomeric structure ensures full coverage of the chemical space around the nicotinamide scaffold, preventing potential false negatives that could arise from using only the 6-bromo derivative .

Bulk Intermediate Synthesis

For projects requiring multi-gram quantities of a 5-substituted nicotinamide building block, procurement from Aladdin Scientific offers a cost-effective solution at $0.96/g in 25g quantities . This makes it the economically preferred choice for scaling up reactions where a 95% purity grade is insufficient and 97% purity is required.

High-Purity SAR Studies

In rigorous structure-activity relationship (SAR) studies where even 2% impurity can confound biological results, the 97% pure grade is essential. This higher purity level minimizes the risk of off-target effects caused by impurities, ensuring that any observed biological activity can be more confidently attributed to 5-Bromo-N-ethylnicotinamide itself.

Application

Selection Property

Validation Focus

NNMT inhibitor library construction

Regioisomeric scaffold diversity

Target engagement and selectivity screening

Multi-gram synthesis intermediate

Cost-efficient procurement at bulk scale

Consistent purity and reaction scalability

High-purity SAR studies

Elevated purity specification

Impurity profiling and biological attribution